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Compound of Interest

2,5,6-Triaminopyrimidin-4-yl
Compound Name:
hydrogen sulfate

Cat. No.: B119103

An In-depth Technical Guide to 2,4,5-Triamino-6-
hydroxypyrimidine Sulfate

This technical guide provides a comprehensive overview of the core physical and chemical
properties, experimental protocols, and synthetic applications of 2,4,5-Triamino-6-
hydroxypyrimidine sulfate (CAS No: 35011-47-3). The information is intended for researchers,
scientists, and professionals in drug development and organic synthesis.

Core Properties and Specifications

2,4,5-Triamino-6-hydroxypyrimidine sulfate is a pyrimidine derivative that serves as a crucial
intermediate in the synthesis of various biologically active compounds.[1][2] It is recognized for
its role in producing purine derivatives with antiviral properties and in the synthesis of folic acid.

[11(31[4]

Physical and Chemical Data

The quantitative physical and chemical properties of 2,4,5-Triamino-6-hydroxypyrimidine
sulfate are summarized in the table below for easy reference and comparison.
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Property Value Citations
2,5,6-triamino-1,4-

IUPAC Name dihydropyrimidin-4-one; [5]
sulfuric acid
6-Hydroxy-2,4,5-

Synonyms triaminopyrimidine sulfate, [1]61[71I8]
Folic Acid Impurity B

CAS Number 35011-47-3 (Anhydrous) [6]119]

Molecular Formula CaH7Ns0 - H2SO04 [10][11]

Molecular Weight 239.21 g/mol [1][10][12]
White to yellow-beige or light

Appearance _ [L151[71[13]
brown crystalline powder

Melting Point >300 °C (decomposes) [1][2][6][10]

Boiling Point 277 °C at 760 mmHg [1][2]

Flash Point 121.3°C [1112]

Density 2.033 g/cm3 [1][2]

- Very low solubility in H20 (2

Solubility ] (11161171
g/L); Soluble in DMSO

pH 2-3 (2 g/Lin H20 at 20 °C) [14]
Room Temperature (2-30°C),

Storage Temperature in an inert atmosphere, [1][20]

protected from light

Stability and Reactivity

2,4,5-Triamino-6-hydroxypyrimidine sulfate is stable under normal storage conditions.[13] It

should be kept away from strong oxidizing agents.[13] The compound is known to exhibit keto-

enol tautomerism, with the enol form being predominant in the crystalline state.[9] It is stable in

water for up to 24 hours when mixed with a suitable antioxidant.[15][16]
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Synthetic Pathways and Applications

This compound is a key building block in organic synthesis, primarily for heterocyclic
compounds like purines.[1] Its main applications include the preparation of guanines, folic acid,
and other derivatives with potential antiviral and antioxidative activities.[1][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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